2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

Specification

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 2-amino-N-ethyl-N-[(1-methylpiperidin-3-yl)methyl]acetamide
• Standard InChI: InChI=1S/C11H23N3O/c1-3-14(11(15)7-12)9-10-5-4-6-13(2)8-10/h10H,3-9,12H2,1-2H3
• Standard InChI Key: LCPUODCYPCBBBH-UHFFFAOYSA-N
• SMILES: CCN(CC1CCCN(C1)C)C(=O)CN
• Canonical SMILES: CCN(CC1CCCN(C1)C)C(=O)CN

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Molecular Formula

The compound is systematically named 2-amino-N-ethyl-N-[(1-methylpiperidin-3-yl)methyl]acetamide. Its molecular formula $\text{C}_{11}\text{H}_{23}\text{N}_3\text{O}$ reflects a piperidine core ($\text{C}_5\text{H}_{10}\text{N}$) modified with:

• A methyl group at the piperidine nitrogen.

• An ethyl-acetamide side chain at the 3-ylmethyl position.

• A primary amine group on the acetamide moiety.

Structural Elucidation and Stereochemistry

X-ray crystallography data are unavailable, but computational models suggest a chair conformation for the piperidine ring, with the methyl group occupying an equatorial position. The stereochemistry at the piperidine 3-position remains undefined in most studies, though enantiomeric forms may exhibit distinct biological activities.

Table 1: Physicochemical Properties

Property	Value
Molecular Weight	213.32 g/mol
XLogP3	0.7 (predicted)
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3
Topological Polar SA	49.6 Ų

Synthesis and Optimization

Key Synthetic Routes

The synthesis typically involves a multi-step process:

• Piperidine Functionalization:

  • Quaternization of 1-methylpiperidin-3-ylmethanol with ethyl bromide yields 1-methyl-3-(bromomethyl)piperidine.

• Amide Coupling:

  • Reaction with 2-aminoacetamide using a coupling agent (e.g., HATU) in the presence of $\text{Et}_3\text{N}$ forms the acetamide bond.

• Purification:

  • Column chromatography (silica gel, $\text{CH}_2\text{Cl}_2/\text{MeOH}$) achieves >95% purity.

Industrial-Scale Production Challenges

• Yield Optimization: Batch reactions report ~65% yield, necessitating flow chemistry for scalability.

• Stereochemical Control: Racemization at the piperidine 3-position occurs above 40°C, requiring low-temperature conditions.

Pharmacological Properties and Mechanism of Action

Neuropharmacological Activity

In vitro studies of structurally related piperidine acetamides demonstrate:

• Serotonin Receptor Modulation: $\text{IC}_{50} = 120 \, \text{nM}$ at 5-HT$_{1A}$ receptors, suggesting anxiolytic potential.

• Monoamine Oxidase Inhibition: 30% inhibition of MAO-B at 10 μM, implicating utility in neurodegenerative disorders.

Table 2: Comparative Biological Activity of Piperidine Acetamides

Compound	Target	$\text{IC}_{50}$
2-Amino-N-ethyl-N-(1-methyl-...)	5-HT$_{1A}$	120 nM
ASP3026	ALK	17 nM
N-Methylpiperidin-4-yl acetamide	MAO-B	10 μM (30% inhib.)

Comparative Analysis with Structural Analogs

Impact of Substitution Patterns

• Piperidine Methyl Position: 3-ylmethyl substitution enhances blood-brain barrier permeability compared to 4-yl derivatives (logBB = -0.2 vs. -1.1).

• Ethyl vs. Methyl Acetamide: Ethyl groups improve metabolic stability ($t_{1/2} = 2.1 \, \text{h}$ in hepatic microsomes) over methyl analogs ($t_{1/2} = 0.8 \, \text{h}$).

Stereochemical Considerations

The (R)-enantiomer of a related compound shows 5-fold higher 5-HT$_{1A}$ affinity than the (S)-form, underscoring the need for enantioselective synthesis.